Cas no 1805299-18-6 (Methyl 3-(difluoromethyl)-4-nitropyridine-5-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-4-nitropyridine-5-carboxylate
• CAS No: 1805299-18-6
• MF: C₈H₆F₂N₂O₄
• MW: 232.141048908234
• CID: 4848013
• Update Time: 2025-05-26

Methyl 3-(difluoromethyl)-4-nitropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-4-nitropyridine-5-carboxylate

• Inchi： 1S/C8H6F2N2O4/c1-16-8(13)5-3-11-2-4(7(9)10)6(5)12(14)15/h2-3,7H,1H3
• InChI Key： MFORYVWHXJYKGU-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C(=O)OC)C=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 1.2
• Topological Polar Surface Area: 85

Additional information on Methyl 3-(difluoromethyl)-4-nitropyridine-5-carboxylate

Recent Advances in the Study of Methyl 3-(difluoromethyl)-4-nitropyridine-5-carboxylate (CAS: 1805299-18-6)

Methyl 3-(difluoromethyl)-4-nitropyridine-5-carboxylate (CAS: 1805299-18-6) is a pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its difluoromethyl and nitro functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. The unique structural features of this molecule make it a valuable intermediate for the synthesis of more complex bioactive compounds.

Recent studies have focused on the synthesis and optimization of Methyl 3-(difluoromethyl)-4-nitropyridine-5-carboxylate, aiming to improve its yield and purity for industrial-scale production. Researchers have employed advanced catalytic methods and green chemistry principles to achieve these goals. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic system that enhances the efficiency of the nitration step, a critical stage in the synthesis of this compound.

In the context of drug discovery, Methyl 3-(difluoromethyl)-4-nitropyridine-5-carboxylate has been explored as a key building block for the development of kinase inhibitors. Kinases are a major target in oncology, and the difluoromethyl group in this compound has been shown to improve the binding affinity and selectivity of these inhibitors. Preliminary in vitro studies have indicated that derivatives of this compound exhibit potent activity against specific cancer cell lines, with minimal off-target effects.

Another area of interest is the application of Methyl 3-(difluoromethyl)-4-nitropyridine-5-carboxylate in agrochemicals. The nitro and difluoromethyl groups contribute to the herbicidal and fungicidal properties of this compound. Recent field trials have demonstrated its efficacy in controlling a broad spectrum of plant pathogens, making it a candidate for next-generation crop protection agents. However, further studies are needed to assess its environmental impact and long-term stability.

Despite its potential, challenges remain in the large-scale production and application of Methyl 3-(difluoromethyl)-4-nitropyridine-5-carboxylate. Issues such as reagent cost, reaction scalability, and byproduct formation need to be addressed to facilitate its commercialization. Collaborative efforts between academia and industry are underway to overcome these hurdles and unlock the full potential of this versatile compound.

In conclusion, Methyl 3-(difluoromethyl)-4-nitropyridine-5-carboxylate (CAS: 1805299-18-6) represents a promising candidate in both medicinal and agrochemical fields. Ongoing research continues to uncover new applications and optimize its synthesis, paving the way for its future use in various industries. As the scientific community delves deeper into its properties and potential, this compound is expected to play a pivotal role in the development of novel therapeutics and sustainable agricultural solutions.